Cas no 2172262-54-1 (1'-(2-cyclopropylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine)

• Product Name: 1'-(2-cyclopropylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• CAS No: 2172262-54-1
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 6232373
• PubChem ID: 165506397
• Update Time: 2025-08-04

1'-(2-cyclopropylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1'-(2-cyclopropylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine
• 1'-(2-cyclopropylethyl)-4-azaspiro[bicyclo[2.2.2]octane-2,2'-pyrrolidine]
• 2172262-54-1
• EN300-1273875

• Inchi： 1S/C15H26N2/c1-7-15(12-16-9-5-14(15)6-10-16)17(8-1)11-4-13-2-3-13/h13-14H,1-12H2
• InChI Key： WRCWNRDJFGFOEQ-UHFFFAOYSA-N
• SMILES： N1(CCC2CC2)CCCC21CN1CCC2CC1

Computed Properties

• Exact Mass: 234.209598838g/mol
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 6.5Ų

Additional information on 1'-(2-cyclopropylethyl)-4-azaspirobicyclo2.2.2octane-2,2'-pyrrolidine

Comprehensive Overview of 1'-(2-cyclopropylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172262-54-1)

The compound 1'-(2-cyclopropylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine (CAS No. 2172262-54-1) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its intricate spirocyclic and pyrrolidine frameworks make it a promising candidate for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in drug design. The 1'-(2-cyclopropylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine structure exemplifies this trend, as it combines rigidity and flexibility—a rare feature that enhances binding affinity to biological targets. This compound’s cyclopropyl moiety further contributes to its metabolic stability, a critical factor in the development of long-acting pharmaceuticals.

The pharmacological potential of CAS No. 2172262-54-1 is a hot topic among researchers exploring neurodegenerative diseases and psychiatric conditions. Its azaspirobicyclo core is structurally analogous to several FDA-approved drugs, suggesting its compatibility with existing therapeutic pathways. Moreover, its pyrrolidine subunit is often associated with modulating neurotransmitter systems, making it a focal point for studies on dopamine and serotonin receptors.

From a synthetic chemistry perspective, the preparation of 1'-(2-cyclopropylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine involves sophisticated multi-step organic synthesis. Key challenges include achieving high enantiomeric purity and optimizing yield—a subject of ongoing research in academic and industrial labs. The compound’s CAS registry number (2172262-54-1) ensures its unambiguous identification in scientific literature and patent filings, further highlighting its commercial and research value.

Beyond its biomedical applications, this compound is also a subject of interest in computational chemistry and molecular modeling. Advanced in silico techniques are being employed to predict its interactions with biological targets, accelerating the drug discovery process. As the pharmaceutical industry shifts toward AI-driven drug design, compounds like 1'-(2-cyclopropylethyl)-4-azaspirobicyclo[2.2.2]octane-2,2'-pyrrolidine are at the forefront of this revolution.

In summary, CAS No. 2172262-54-1 represents a fascinating intersection of chemistry and biology. Its unique spirocyclic-pyrrolidine architecture, combined with its potential therapeutic applications, positions it as a molecule of high relevance in modern science. As research progresses, this compound may pave the way for breakthroughs in treating complex CNS disorders and beyond.